Cas no 862828-22-6 (1-(2-fluorophenyl)-4-1-(propan-2-yl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one)

• Product Name: 1-(2-fluorophenyl)-4-1-(propan-2-yl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one
• CAS No: 862828-22-6
• MF: C₂₀H₂₀FN₃O
• MW: 337.390707969666
• CID: 6173615
• PubChem ID: 4754106
• Update Time: 2025-10-29

1-(2-fluorophenyl)-4-1-(propan-2-yl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluorophenyl)-4-1-(propan-2-yl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one
• AKOS016308083
• SR-01000008216
• SR-01000008216-1
• 1-(2-fluorophenyl)-4-(1-isopropyl-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one
• AKOS001174007
• 1-(2-fluorophenyl)-4-[1-(propan-2-yl)-1H-1,3-benzodiazol-2-yl]pyrrolidin-2-one
• F0660-1475
• 1-(2-fluorophenyl)-4-[1-(methylethyl)benzimidazol-2-yl]pyrrolidin-2-one
• 862828-22-6
• 1-(2-fluorophenyl)-4-(1-propan-2-ylbenzimidazol-2-yl)pyrrolidin-2-one

• Inchi： 1S/C20H20FN3O/c1-13(2)24-18-10-6-4-8-16(18)22-20(24)14-11-19(25)23(12-14)17-9-5-3-7-15(17)21/h3-10,13-14H,11-12H2,1-2H3
• InChI Key： NGEDGNQJDCVHHA-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1N1C(CC(C2=NC3C=CC=CC=3N2C(C)C)C1)=O

Computed Properties

• Exact Mass: 337.15904043g/mol
• Monoisotopic Mass: 337.15904043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.1Ų

Additional information on 1-(2-fluorophenyl)-4-1-(propan-2-yl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one

Comprehensive Overview of 1-(2-fluorophenyl)-4-1-(propan-2-yl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one (CAS No. 862828-22-6)

The compound 1-(2-fluorophenyl)-4-1-(propan-2-yl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one, identified by its CAS No. 862828-22-6, is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. This molecule features a unique structural framework, combining a fluorophenyl moiety with a benzodiazolylpyrrolidinone core, which has garnered attention for its potential applications in drug discovery and development. Researchers are particularly interested in its pharmacokinetic properties and binding affinity to specific biological targets, making it a subject of ongoing studies in medicinal chemistry.

In recent years, the demand for novel heterocyclic compounds like 1-(2-fluorophenyl)-4-1-(propan-2-yl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one has surged, driven by advancements in high-throughput screening and computational drug design. The compound's fluorine substitution is a key feature, as fluorine atoms are known to enhance metabolic stability and bioavailability, a topic frequently searched by professionals in the field. Additionally, its benzodiazolyl component is associated with diverse biological activities, including modulation of enzyme function and receptor interactions, which aligns with current trends in precision medicine and targeted therapy.

The synthesis of CAS No. 862828-22-6 involves multi-step organic reactions, often requiring palladium-catalyzed cross-coupling and cyclization techniques. These methods are widely discussed in academic forums and patent literature, reflecting the compound's relevance in modern synthetic chemistry. Its propan-2-yl side chain further contributes to its lipophilicity, a property critical for optimizing blood-brain barrier penetration—a hot topic in neuroscience and CNS drug development. This attribute has led to speculation about its potential utility in treating neurological disorders, though extensive clinical validation is still required.

From an industrial perspective, 1-(2-fluorophenyl)-4-1-(propan-2-yl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one is often cited in patents related to small-molecule inhibitors and allosteric modulators. Its structural complexity and functional versatility make it a candidate for fragment-based drug discovery, a strategy gaining traction in pharmaceutical R&D. Moreover, the compound's pyrrolidin-2-one ring is a common motif in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in degradation therapeutics that has dominated recent scientific discourse.

Environmental and safety profiles of CAS No. 862828-22-6 are also under scrutiny, as regulatory agencies emphasize green chemistry principles and sustainable synthesis. Researchers are exploring biocatalytic routes and solvent-free conditions to produce such compounds, addressing the growing demand for eco-friendly pharmaceuticals. This aligns with broader societal concerns about carbon footprint reduction in chemical manufacturing, a frequently searched topic among environmentally conscious stakeholders.

In summary, 1-(2-fluorophenyl)-4-1-(propan-2-yl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one represents a compelling case study at the intersection of medicinal chemistry, drug delivery, and sustainable science. Its CAS No. 862828-22-6 serves as a unique identifier for a molecule that continues to inspire innovation across multiple disciplines. As research progresses, this compound may unlock new therapeutic paradigms, reinforcing the importance of structure-activity relationship (SAR) studies and molecular modeling in modern drug development.